Cas no 1361479-88-0 (3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid)
3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid
-
- Inchi: 1S/C13H10Cl2N2O2/c14-9-3-1-2-8(13(9)15)7-4-10(16)11(17-6-7)5-12(18)19/h1-4,6H,5,16H2,(H,18,19)
- InChI Key: IKCFNBVFNWLSRW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1=CN=C(CC(=O)O)C(=C1)N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 330
- XLogP3: 2.6
- Topological Polar Surface Area: 76.2
3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005549-250mg |
3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid |
1361479-88-0 | 97% | 250mg |
$748.00 | 2022-03-01 | |
| Alichem | A022005549-500mg |
3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid |
1361479-88-0 | 97% | 500mg |
$1,029.00 | 2022-03-01 | |
| Alichem | A022005549-1g |
3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid |
1361479-88-0 | 97% | 1g |
$1,780.80 | 2022-03-01 |
3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid
Professional Introduction to 3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic Acid (CAS No. 1361479-88-0)
3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid, identified by its CAS number 1361479-88-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, which has been widely studied for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both amino and carboxylic acid functional groups, as well as the dichlorophenyl substituent, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active agents.
The< strong>3-amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid molecule has garnered attention in recent years due to its role in the development of novel therapeutic agents. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dichlorophenyl group enhances the lipophilicity of the molecule, which can improve its absorption and bioavailability when administered orally or topically. Additionally, the presence of both amino and carboxylic acid groups allows for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.
In recent studies, researchers have explored the< strong>3-amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid as a potential scaffold for drug development. One notable area of research has been its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects associated with traditional chemotherapeutic agents. The< strong>CAS no. 1361479-88-0 compound has been shown to exhibit inhibitory activity against certain kinases, making it a promising candidate for further investigation.
The< strong>5-(2,3-dichlorophenyl)pyridine moiety is particularly interesting from a structural perspective. The dichloro substitution on the phenyl ring increases the electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. This feature has been exploited in the design of molecules that interact with biological targets with high specificity. For instance, studies have demonstrated that derivatives of this compound can bind to specific pockets on protein surfaces, thereby modulating enzyme activity. This level of molecular recognition is crucial for developing drugs that can effectively target disease-causing pathways without affecting normal cellular processes.
The< strong>pyridine-2-acetic acid component of this compound also contributes to its pharmacological potential. The carboxylic acid group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it can be used to link other pharmacophores or functional groups through amide bond formation, allowing for the creation of more complex drug candidates. This versatility makes< strong>CAS no. 1361479-88-0 a valuable building block in medicinal chemistry.
Recent advancements in computational chemistry have further enhanced our understanding of how< strong>3-amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid interacts with biological targets. Molecular docking studies have been used to predict binding modes and affinities for various enzymes and receptors. These computational approaches have complemented experimental efforts by providing insights into molecular interactions at an atomic level. By integrating experimental data with computational predictions, researchers can design more effective drug candidates with optimized pharmacokinetic properties.
The synthesis of< strong>CAS no. 1361479-88-0 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as amination and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.
The< strong>amino group at position 3 is particularly important for its ability to participate in hydrogen bonding interactions with biological targets such as proteins and nucleic acids. This feature has been exploited in the design of molecules that require precise spatial orientation within a binding pocket. Additionally, the amino group can be further functionalized through acylation or alkylation reactions to introduce additional pharmacological properties or link other bioactive moieties.
The dichlorophenyl substituent at position 5 plays a critical role in determining the overall reactivity and binding affinity of< strong>CAS no. 1361479-88-0. The electron-withdrawing effect of chlorine atoms increases the electrophilicity of adjacent positions on the pyridine ring, making it more susceptible to nucleophilic attack during subsequent synthetic steps. This property has been utilized in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce additional functional groups or aromatic rings into the molecule.
In conclusion,< strong>CAS no. 1361479-88-0, corresponding to< strong>3-amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid, is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. Recent advancements in synthetic chemistry and computational biology have further enhanced our ability to explore its pharmacological potential fully.< strong>The future may see even more innovative applications emerging from this promising compound as researchers continue to uncover new ways it can contribute to therapeutic interventions.
1361479-88-0 (3-Amino-5-(2,3-dichlorophenyl)pyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)